2-(4,5-Dihydro-1H-imidazol-2-yl)phenol

• IUPAC Name: 2-(4,5-dihydro-1H-imidazol-2-yl)phenol
• InChI: InChI=1S/C9H10N2O/c12-8-4-2-1-3-7(8)9-10-5-6-11-9/h1-4,12H,5-6H2,(H,10,11)
• InChI Key: CSFVISOIQMHABM-UHFFFAOYSA-N
• Canonical SMILES: C1CN=C(N1)C2=CC=CC=C2O
• Molecular Formula: C9H10N2O
• DSSTOX Substance ID: DTXSID10417746, DTXSID90901158
• Molecular Weight: 162.19 g/mol
• CAS RN: 1565-39-5

Description

Synthesis Analysis

• A series of 2-(imidazole-2-yl)phenol ligands and their Zn(II) complexes were synthesized and characterized, including 2-(4,5-Dihydro-1H-imidazol-2-yl)phenol derivatives (Eseola et al., 2009).
• Synthesis of tetra-substituted imidazole derivatives, including similar compounds, was reported through a one-pot synthesis method (Ahmad et al., 2023).

Molecular Structure Analysis

• Single-crystal X-ray diffraction was used to confirm the molecular structures of synthesized ligands and their Zn(II) complexes, revealing variations in crystalline structure (Eseola et al., 2009).

Chemical Reactions and Properties

• The ligands exhibited unique fluorescent properties, with emission processes dependent on substituents on phenol and the media used (Eseola et al., 2009).

Physical Properties Analysis

• The physical properties, including fluorescent properties, were significantly influenced by the substituents on the phenol component (Eseola et al., 2009).

Chemical Properties Analysis

• The synthesized compounds displayed varying interactions with metal ions, affecting their fluorescent characteristics (Eseola et al., 2009).
• Antioxidant and antimicrobial activities of similar imidazole derivatives were explored, indicating the influence of metal complexes on their efficacy (Ahmad et al., 2023).

Scientific Research Applications

• Organic Synthesis

  • “2-(4,5-Dihydro-1H-imidazol-2-yl)phenol” serves as a valuable substrate for the synthesis of diverse compounds, particularly imidazole derivatives. These heterocycles are key components to functional molecules that are used in a variety of everyday applications.
  • The methods of application or experimental procedures involve regiocontrolled synthesis of substituted imidazoles. An emphasis has been placed on the bonds constructed during the formation of the imidazole.
  • The outcomes of these methodologies are based around the functional group compatibility of the process and resultant substitution patterns around the ring.

• Biochemistry

  • Imidazole is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.
  • The methods of application or experimental procedures involve the synthesis of imidazole and their derived products.
  • The outcomes of these methodologies are the development of new drugs. There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring.

Safety And Hazards

The compound is classified as Eye Irritant 2, Skin Irritant 2, and STOT SE 3. It may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Citations

Characterizations of crystalline structure and catalytic activity of zwitterionic imidazole derivatives

S Yebdri, O Nehar, R Mahboub, T Roisnel… - Journal of Molecular …, 2019 - Elsevier

The zwitterion ligand L1 has been synthesized and characterized by single-crystal X-ray diffraction, and spectroscopic techniques (1H, 13C NMR, FT-IR, ESI-MS, and UV–Vis). The …

Number of citations: 3 www.sciencedirect.com

A new ditopic ratiometric receptor for detecting zinc and fluoride ions in living cells

YP Li, Q Zhao, HR Yang, SJ Liu, XM Liu, YH Zhang… - Analyst, 2013 - pubs.rsc.org

The synthesis, characterization and ion binding properties of a new ditopic ratiometric receptor (1), based on 2-(4,5-dihydro-1H-imidazol-2-yl)phenol and crown ether moieties, have …

Number of citations: 52 pubs.rsc.org

Synthesis and antiplatelet activity of 2-substituted imidazolines

RM Sultanova, NS Khusnutdinova, YG Borisova… - Russian Chemical …, 2023 - Springer

2-Substituted 4,5-dihydro-1H-imidazoles were synthesized by the condensation of aromatic carboxylic acids with ethylenediamine in the presence of KU-2/8 cation-exchange resin as a …

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Copper ferrite superparamagnetic nanoparticles as a heterogeneous catalyst for directed phenol/formamide coupling

CK Nguyen, NN Nguyen, KN Tran, VD Nguyen… - Tetrahedron …, 2017 - Elsevier

The copper ferrite-catalyzed, directed coupling of ortho-arylated phenols and dialkylformamides in the presence of a peroxide oxidant is described. Acyclic and cyclic amides were …

Number of citations: 18 www.sciencedirect.com

Boronic acid complexes with amino phenolic N, O-ligands and their use for non-covalent protein fluorescence labeling

MA Martinez-Aguirre, MF Alamo, KE Trejo-Huizar… - Bioorganic …, 2021 - Elsevier

Phenylboronic acid (PBA) forms neutral tetrahedral N,O-coordinated 6-membered cyclic complexes with stability constants reaching the values as large as 1.3 × 10 4 M −1 at pH 7.4 in …

Number of citations: 4 www.sciencedirect.com